CLK2 Binding Affinity Advantage
T025 exhibits a CLK2 Kd of 0.096 nM, representing the tightest reported CLK2 binding affinity among characterized CLK inhibitors in a cross-study comparison using the same 2023 review compilation [1]. In contrast, SM08502 (cirtuvivint) shows a CLK2 IC50/Kd of approximately 2 nM (ca. 20.8-fold weaker), TG003 exhibits mCLK2 IC50 of 200 nM (>2,000-fold weaker), DB18 displays CLK2 IC50 of 27 nM (~281-fold weaker), CLK1-IN-1 has CLK2 IC50 of 31 nM (~323-fold weaker), CLK-IN-T3 shows CLK2 IC50 of 15 nM (~156-fold weaker), and KH-CB19 demonstrates negligible CLK2 activity [1]. T025 was identified through iterative medicinal chemistry optimization specifically measuring CLK2 inhibitory activity and guided by CLK2 co-crystal structures [2].
| Evidence Dimension | CLK2 binding affinity / inhibitory potency (Kd or IC50) |
|---|---|
| Target Compound Data | Kd = 0.096 nM (CLK2) |
| Comparator Or Baseline | SM08502: ~2 nM; TG003: 200 nM; DB18: 27 nM; CLK1-IN-1: 31 nM; CLK-IN-T3: 15 nM; KH-CB19: weak/negligible on CLK2 |
| Quantified Difference | 20.8-fold (vs. SM08502); >2,000-fold (vs. TG003); ~281-fold (vs. DB18); ~323-fold (vs. CLK1-IN-1); ~156-fold (vs. CLK-IN-T3) |
| Conditions | KINOMEScan binding assay (Kd) for T025; enzymatic/IC50 assays for comparators as compiled in Martín Moyano et al. 2023, Table 4 [1] |
Why This Matters
For researchers requiring robust CLK2 target engagement at low compound concentrations—particularly in cells with moderate CLK2 expression—the >20-fold affinity advantage over the clinical-stage SM08502 translates to a wider therapeutic window and reduced risk of incomplete target coverage.
- [1] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4. doi:10.1038/s41392-023-01409-4. View Source
- [2] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. doi:10.15252/emmm.201708289. View Source
